Cas no 1255717-46-4 (5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate)

• Product Name: 5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate
• CAS No: 1255717-46-4
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• MDL: MFCD13193977
• CID: 4582360
• Update Time: 2025-05-23

5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-1H-imidazol-2-amine hydrate
• 5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate

• MDL： MFCD13193977
• Inchi： 1S/C9H8ClN3.H2O/c10-7-3-1-6(2-4-7)8-5-12-9(11)13-8;/h1-5H,(H3,11,12,13);1H2
• InChI Key： BVNPMFMSPGDRRY-UHFFFAOYSA-N
• SMILES： NC1=NC=C(C2C=CC(Cl)=CC=2)N1.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate

5-(4-Chlorophenyl)-1H-imidazol-2-amine Hydrate: A Comprehensive Overview of Its Properties and Applications

The compound 5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate (CAS No. 1255717-46-4) is a chemically significant molecule with a wide range of potential applications in pharmaceutical and biochemical research. This hydrated form of the imidazole derivative has garnered attention due to its unique structural features and functional versatility. The presence of a 4-chlorophenyl group and an amine moiety in its structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for imidazole-based compounds has surged, driven by their role in drug discovery and material science. Researchers are increasingly exploring the pharmacological potential of 5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate, especially in the context of enzyme inhibition and receptor modulation. Its hydrate form ensures stability and solubility, which are critical for experimental and industrial applications. This compound is often discussed in forums and scientific literature alongside keywords like "imidazole derivatives in medicine" and "chlorophenyl compounds in drug design," reflecting its relevance in contemporary research.

One of the most frequently asked questions about CAS No. 1255717-46-4 revolves around its synthetic pathways and purification methods. The compound can be synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Its spectroscopic properties, including NMR and IR data, are well-documented, aiding in its identification and quality control. Additionally, the thermal stability of the hydrate form is a topic of interest, as it impacts storage and handling protocols.

The bioactivity of 5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate is another area of active investigation. Preliminary studies suggest its potential as a lead compound for targeting specific biological pathways. For instance, its structural similarity to known enzyme inhibitors has prompted studies into its antimicrobial and anti-inflammatory properties. These explorations align with broader trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

From an industrial perspective, the scalability of producing 5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate is a critical consideration. Manufacturers and suppliers often highlight its high purity and consistent batch-to-batch quality, which are essential for research and development. The compound's solubility profile in various solvents, such as DMSO and water, further enhances its utility in laboratory settings. Discussions around "bulk synthesis of imidazole derivatives" and "applications of chlorophenyl compounds" frequently feature this molecule, underscoring its commercial and scientific value.

Environmental and safety aspects of CAS No. 1255717-46-4 are also noteworthy. While the compound is not classified as hazardous, proper laboratory practices must be followed to ensure safe handling. Its biodegradability and ecotoxicity are subjects of ongoing research, particularly as regulatory frameworks for chemical usage become more stringent. These considerations are part of a larger conversation about green chemistry and sustainable synthesis, which are increasingly important to both academia and industry.

In summary, 5-(4-chlorophenyl)-1H-imidazol-2-amine hydrate represents a fascinating intersection of chemistry and biology. Its structural uniqueness, combined with its diverse applications, makes it a compound of enduring interest. Whether in the context of drug discovery, material science, or environmental chemistry, this molecule continues to inspire innovation and inquiry. As research progresses, it is likely that new uses and insights will emerge, further solidifying its place in the scientific landscape.